1-(2,6-Difluoro-4-nitrophenyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C10H7F2NO4
• Molecular Weight: 243.16 g/mol
• IUPAC Name: 1-(2,6-difluoro-4-nitrophenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C10H7F2NO4/c11-6-3-5(13(16)17)4-7(12)8(6)10(1-2-10)9(14)15/h3-4H,1-2H2,(H,14,15)
• InChI Key: HBXFBORLZNRFRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=C(C=C2F)[N+](=O)[O-])F)C(=O)O

Description

1-(2,6-Difluoro-4-nitrophenyl)cyclopropane-1-carboxylic acid is an organic compound characterized by a cyclopropane ring attached to a carboxylic acid group and a phenyl ring substituted with two fluorine atoms and a nitro group

Preparation Methods

The synthesis of 1-(2,6-Difluoro-4-nitrophenyl)cyclopropane-1-carboxylic acid typically involves the cyclopropanation of suitable precursors. One common method is the reaction of 2,6-difluoro-4-nitrobenzyl chloride with diazomethane, followed by hydrolysis to yield the desired carboxylic acid. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as the use of specific catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

1-(2,6-Difluoro-4-nitrophenyl)cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups using nucleophilic aromatic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas with a palladium catalyst, and nucleophiles like sodium methoxide.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with specific properties, such as fluorinated polymers.

Mechanism of Action

The mechanism by which 1-(2,6-Difluoro-4-nitrophenyl)cyclopropane-1-carboxylic acid exerts its effects depends on the specific application. In biological systems, the compound may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of fluorine atoms can enhance the compound’s binding affinity and stability, making it a valuable tool in drug design .

Comparison with Similar Compounds

Similar compounds include other fluorinated cyclopropane derivatives, such as 1,1-difluorocyclopropane and 1,2-difluorocyclopropane.